2,4-Dimethyl-5-nitrobenzoic acid
Overview
Description
2,4-Dimethyl-5-nitrobenzoic acid is a chemical compound with the molecular formula C9H9NO4 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of 2,4-Dimethyl-5-nitrobenzoic acid consists of a benzene ring substituted with two methyl groups and a nitro group, as well as a carboxylic acid group . The average mass of the molecule is 195.172 Da .Physical And Chemical Properties Analysis
2,4-Dimethyl-5-nitrobenzoic acid has a density of 1.3±0.1 g/cm3, a boiling point of 371.4±30.0 °C at 760 mmHg, and a flash point of 165.1±13.0 °C . It has 5 hydrogen bond acceptors, 1 hydrogen bond donor, and 2 freely rotating bonds .Scientific Research Applications
Medicine: Potential Therapeutic Agent Synthesis
2,4-Dimethyl-5-nitrobenzoic acid may be utilized in the synthesis of complex molecules that have potential therapeutic applications. Its nitro group can act as a precursor in the formation of various pharmacologically active compounds, which could be explored for their medicinal properties .
Agriculture: Development of Agrochemicals
In agriculture, this compound could be involved in the synthesis of novel agrochemicals. The nitrobenzoic acid structure is often found in herbicides and fungicides, indicating that 2,4-Dimethyl-5-nitrobenzoic acid could play a role in developing new products to protect crops from pests and diseases .
Material Science: Advanced Polymer Research
The chemical structure of 2,4-Dimethyl-5-nitrobenzoic acid suggests potential applications in material science, particularly in the development of polymers with specific properties such as enhanced durability or thermal stability .
Environmental Studies: Analyzing Nitrogenous Compounds
Environmental studies could leverage 2,4-Dimethyl-5-nitrobenzoic acid in the analysis and identification of nitrogenous compounds in water treatment processes. It could serve as a standard or reference compound in various environmental assays .
Analytical Chemistry: Chromatographic Studies
In analytical chemistry, 2,4-Dimethyl-5-nitrobenzoic acid can be used as a standard in chromatographic methods to calibrate equipment or to develop new analytical techniques for detecting similar compounds in complex mixtures .
Biochemistry Research: Proteomics and Metabolomics
This compound may find applications in biochemistry research, particularly in proteomics and metabolomics studies. It could be used to investigate the biochemical pathways involving nitrobenzoic acid derivatives or as a reagent in the study of protein interactions .
Safety and Hazards
Mechanism of Action
Target of Action
Nitro compounds, in general, are known to interact with various biological targets due to their high reactivity .
Mode of Action
Nitro compounds typically undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . The nitro group, − NO 2, is a hybrid of two equivalent resonance structures, which results in a full positive charge on nitrogen and a half-negative charge on each oxygen .
Biochemical Pathways
Nitro compounds can participate in various biochemical reactions due to their high reactivity .
Pharmacokinetics
Nitro compounds generally have lower volatility than ketones of about the same molecular weight, and their water solubility is low . These properties could influence the bioavailability of 2,4-Dimethyl-5-nitrobenzoic acid.
Result of Action
The reactivity of the nitro group can lead to various chemical transformations, potentially affecting cellular processes .
Action Environment
The action of 2,4-Dimethyl-5-nitrobenzoic acid can be influenced by various environmental factors. For instance, nitration of alkanes is successful only when conducted at high temperatures in the vapor phase . .
properties
IUPAC Name |
2,4-dimethyl-5-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO4/c1-5-3-6(2)8(10(13)14)4-7(5)9(11)12/h3-4H,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVWSQNZKIRGLMK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90345013 |
Source
|
| Record name | 2,4-Dimethyl-5-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90345013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dimethyl-5-nitrobenzoic acid | |
CAS RN |
220504-75-6 |
Source
|
| Record name | 2,4-Dimethyl-5-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90345013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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